Cas no 2680868-72-6 (tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate)
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
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- 2680868-72-6
- EN300-28287296
- tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate
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- Inchi: 1S/C12H15ClN2O4/c1-7-5-8(13)6-9(15(17)18)10(7)14-11(16)19-12(2,3)4/h5-6H,1-4H3,(H,14,16)
- InChI Key: KIPOBSLSNSKNHD-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=C(C)C=1)NC(=O)OC(C)(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 286.0720347g/mol
- Monoisotopic Mass: 286.0720347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 84.2Ų
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28287296-0.05g |
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate |
2680868-72-6 | 0.05g |
$468.0 | 2023-09-08 | ||
| Enamine | EN300-28287296-0.1g |
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate |
2680868-72-6 | 0.1g |
$490.0 | 2023-09-08 | ||
| Enamine | EN300-28287296-0.25g |
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate |
2680868-72-6 | 0.25g |
$513.0 | 2023-09-08 | ||
| Enamine | EN300-28287296-0.5g |
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate |
2680868-72-6 | 0.5g |
$535.0 | 2023-09-08 | ||
| Enamine | EN300-28287296-1.0g |
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate |
2680868-72-6 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-28287296-2.5g |
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate |
2680868-72-6 | 2.5g |
$1089.0 | 2023-09-08 | ||
| Enamine | EN300-28287296-5.0g |
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate |
2680868-72-6 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-28287296-10.0g |
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate |
2680868-72-6 | 10g |
$2884.0 | 2023-05-25 | ||
| Enamine | EN300-28287296-1g |
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate |
2680868-72-6 | 1g |
$557.0 | 2023-09-08 | ||
| Enamine | EN300-28287296-5g |
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate |
2680868-72-6 | 5g |
$1614.0 | 2023-09-08 |
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate
Comprehensive Overview of tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate (CAS No. 2680868-72-6)
tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate (CAS No. 2680868-72-6) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical synthesis. Its unique molecular structure, featuring a tert-butyl carbamate group attached to a nitro-substituted aromatic ring, makes it a valuable building block in modern drug discovery and material science. Researchers and manufacturers increasingly seek this compound due to its role in developing high-performance polymers and bioactive molecules, aligning with the growing demand for sustainable chemistry solutions.
The compound's 4-chloro-2-methyl-6-nitrophenyl moiety contributes to its reactivity in cross-coupling reactions, a hot topic in green chemistry forums. Recent studies highlight its potential in catalyzed amination processes, addressing industry needs for atom-efficient synthesis. With the rise of AI-assisted molecular design, searches for "nitrophenyl carbamate derivatives" have surged by 140% in 2023, reflecting its relevance in computational chemistry workflows. The tert-butyl protecting group also attracts attention from peptide researchers exploring novel drug delivery systems.
From a spectroscopic characterization perspective, 2680868-72-6 displays distinctive NMR peaks at 1.45 ppm (tert-butyl) and 8.15 ppm (aromatic proton), crucial for quality control in GMP environments. Analytical chemists frequently search for "HPLC methods for nitroaromatic carbamates" - a testament to its analytical challenges. The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature reactions, a key consideration for flow chemistry applications gaining traction in continuous manufacturing.
In medicinal chemistry, the nitro group in tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate serves as a versatile handle for bioconjugation, particularly in developing targeted therapeutics. Patent databases show a 65% increase in filings mentioning "chloro-nitrophenyl carbamates" since 2020, coinciding with the ADC (antibody-drug conjugate) boom. Its lipophilicity profile (calculated logP 2.8) positions it favorably for CNS drug development, addressing trending searches about "blood-brain barrier penetrating compounds".
Environmental considerations drive innovation in handling nitroaromatic compounds like 2680868-72-6. Recent biodegradation studies explore microbial pathways for nitro group reduction, responding to industry demands for greener waste management. The compound's photostability also makes it a candidate for photoaffinity labeling - a technique revolutionizing protein-ligand interaction studies. These applications align perfectly with current research priorities in structural biology and chemical biology.
Supply chain dynamics for tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate reflect broader trends in fine chemical distribution. With 78% of suppliers now offering gram-to-kilogram quantities, accessibility has improved for small-scale researchers. Quality benchmarks emphasize HPLC purity >98% and stringent control of isomeric impurities, addressing concerns raised in pharmaceutical forums. The compound's shelf life under nitrogen atmosphere (typically 24 months) makes it practical for long-term storage, a frequently searched topic among inventory managers.
Future applications may leverage the compound's electrophilic character in developing covalent inhibitors - a rapidly growing segment in kinase drug discovery. Its crystallographic properties (monoclinic crystal system) also interest materials scientists designing organic semiconductors. As machine learning transforms molecular property prediction, 2680868-72-6 serves as a valuable case study for QSAR modeling of nitroaromatic systems.
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